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Compound of Interest

Compound Name: 3-Fluoro-5-iodopyridine

Cat. No.: B1320037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and applications of 3-
Fluoro-5-iodopyridine, a key heterocyclic building block in modern medicinal chemistry and
materials science. Its unique substitution pattern offers a valuable scaffold for the development
of novel therapeutic agents and functional materials. This document details a primary synthetic
route, key applications in cross-coupling reactions, and detailed experimental protocols.

Introduction

3-Fluoro-5-iodopyridine (CAS No: 757950-13-3) is a halogenated pyridine derivative that has
garnered significant interest as a versatile intermediate in organic synthesis.[1][2][3] The
strategic placement of a fluorine atom and an iodine atom on the pyridine ring imparts distinct
and advantageous chemical properties.

The fluorine atom can enhance metabolic stability, increase binding affinity to biological targets,
and modulate the basicity (pKa) of the pyridine nitrogen. The iodine atom serves as a highly
effective handle for a variety of transition metal-catalyzed cross-coupling reactions, enabling
the facile introduction of diverse molecular fragments.[4] This dual functionality makes 3-
Fluoro-5-iodopyridine an attractive starting material for creating libraries of complex
molecules in drug discovery and agrochemical research.[5][6]

Physicochemical Properties
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Property Value References
CAS Number 757950-13-3 [1]12]
Molecular Formula CsHsFIN [1]12]
Molecular Weight 222.99 g/mol [11[3]
Melting Point 32-35°C
Boiling Point 196.2 °C (at 760 mmHg)
Appearance Solid below 32 °C, Liquid

above 35 °C
Purity Typically = 95-97% [2]

2-8 °C, protect from light,
Storage _ [1]
under inert atmosphere

Synthesis of 3-Fluoro-5-iodopyridine

The most practical and established method for the synthesis of halo-pyridines involves a
Sandmeyer-type reaction, commencing from a readily available amino-pyridine precursor. This
multi-step process involves the diazotization of a primary amine, followed by a substitution
reaction with an iodide salt. While a specific protocol for 3-Fluoro-5-iodopyridine is not
extensively published, a reliable synthetic route can be adapted from well-established
procedures for analogous isomers like 3-Fluoro-4-iodopyridine.[7] The proposed synthesis
begins with 3-Amino-5-fluoropyridine.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.bldpharm.com/products/757950-13-3.html
https://www.fishersci.ca/shop/products/3-fluoro-5-iodopyridine-95-thermo-scientific/p-7056032
https://www.bldpharm.com/products/757950-13-3.html
https://www.fishersci.ca/shop/products/3-fluoro-5-iodopyridine-95-thermo-scientific/p-7056032
https://www.bldpharm.com/products/757950-13-3.html
https://www.pharmaffiliates.com/en/757950-13-3-3-fluoro-5-iodo-pyridine-pa2706397.html
https://www.fishersci.ca/shop/products/3-fluoro-5-iodopyridine-95-thermo-scientific/p-7056032
https://www.bldpharm.com/products/757950-13-3.html
https://www.benchchem.com/product/b1320037?utm_src=pdf-body
https://www.benchchem.com/product/b1320037?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_3_Fluoro_4_Iodopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
G—Amino—S—fluoropyridine)

NaNO2z, H2S04
(0-5 °C)

(Diazonium Salt Intermediate)

Kl, H20
Warm to 60°C)

G—Fluoro-S-iodopyridin9

Sonogashira Coupling

Terminal
Alkyne

Pd/Cu Catalyst, Base

5-Alkynyl-3-fluoropyridine
Derivative

G—Fluoro—S—iodopyridine

N J
4 Suzuki Coupling )
Aryl/Heteroaryl
Boronic Acid
Pd Catalyst, Base 5_Ary|_D3;rlilj/(;rt?VZy”dme)
G-Fluoro-S-iodopyridine
- J

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

4 . . . )
Kinase Signaling Pathway
Kinase Inhibitor
(Derived from 3-F-5-1-Pyridine Scaffold)
Transcription Factors
Gene Expression

(Proliferation, Survival)

J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1320037?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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